ethyl N-[(2-amino-5-bromophenyl)(phenyl)methyl]glycinate

• IUPAC Name: ethyl 2-[[(2-amino-5-bromophenyl)-phenylmethyl]amino]acetate
• InChI: InChI=1S/C17H19BrN2O2/c1-2-22-16(21)11-20-17(12-6-4-3-5-7-12)14-10-13(18)8-9-15(14)19/h3-10,17,20H,2,11,19H2,1H3
• InChI Key: RYMURBNADYKNKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(C1=CC=CC=C1)C2=C(C=CC(=C2)Br)N
• Molecular Formula: C17H19BrN2O2
• DSSTOX Substance ID: DTXSID801191464
• Molecular Weight: 363.2 g/mol
• CAS RN: 313226-05-0

Description

The compound “ethyl N-[(2-amino-5-bromophenyl)(phenyl)methyl]glycinate” is a complex organic molecule. It contains an ethyl glycinate group, a phenyl group, and a 2-amino-5-bromophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the ethyl glycinate group, the introduction of the phenyl group, and the addition of the 2-amino-5-bromophenyl group. The exact methods and order of these steps would depend on the specific synthesis route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The presence of the amino, bromo, and phenyl groups would likely have significant effects on the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present in the molecule. For example, the amino group might participate in acid-base reactions, the bromo group could be involved in substitution reactions, and the phenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would be related to how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling, storage, and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactions, and investigating its properties.